![molecular formula C5H9N3 B1199380 2-(1H-pyrazol-4-yl)ethanamine dihydrochloride CAS No. 6429-11-4](/img/structure/B1199380.png)
2-(1H-pyrazol-4-yl)ethanamine dihydrochloride
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Overview
Scientific Research Applications
Pharmacology: Drug Discovery and Development
The pyrazole moiety of “2-(1H-pyrazol-4-yl)ethanamine dihydrochloride” is known for its diverse pharmacological activities. It is often used in drug discovery programs as a scaffold for developing new drugs with a wide range of biological targets. The compound’s derivatives are explored for their therapeutic potential in treating various diseases .
Environmental Science: Study of Environmental Impact
The compound’s derivatives are studied for their environmental impact, particularly in relation to their stability and degradation in various ecosystems. Understanding the environmental fate of these compounds is crucial for assessing their potential as pollutants or their use in environmental remediation processes .
Analytical Chemistry: Chemical Analysis and Characterization
“2-(1H-pyrazol-4-yl)ethanamine dihydrochloride” is also used in analytical chemistry for the chemical analysis and characterization of substances. Its well-defined structure makes it a suitable standard or reagent in various analytical methods, aiding in the accurate determination of chemical compositions .
Safety and Hazards
Mechanism of Action
Target of Action
Mode of Action
Biochemical Pathways
properties
IUPAC Name |
2-(1H-pyrazol-4-yl)ethanamine;dihydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9N3.2ClH/c6-2-1-5-3-7-8-4-5;;/h3-4H,1-2,6H2,(H,7,8);2*1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QRNKXBTUKXAGHN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NN1)CCN.Cl.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11Cl2N3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.06 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
6429-11-4 |
Source
|
Record name | 2-(1H-pyrazol-4-yl)ethanamine dihydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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